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Compound of Interest

Compound Name: 3-(Cyclopropylsulfanyl)aniline

CAS No.: 1565833-46-6

Cat. No.: B1406501

Get Quote

Executive Summary
3-(Cyclopropylsulfanyl)aniline is a specialized building block used to introduce the 3-

cyclopropylsulfonylphenyl motif into ATP-competitive kinase inhibitors. While early-generation

CDK inhibitors (e.g., Dinaciclib, R547) often utilized methyl-sulfones, the cyclopropyl-sulfone

bioisostere has emerged as a superior alternative. It offers enhanced lipophilicity (LogP

modulation) and improved metabolic stability by blocking the metabolic "soft spot" often found

on linear alkyl chains.

This guide provides a validated protocol for synthesizing this intermediate and coupling it to a

pyrimidine scaffold, a common core in CDK1, CDK2, CDK4/6, and CDK9 inhibitors.
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Property Specification

Chemical Name 3-(Cyclopropylsulfanyl)aniline

CAS Number 1510951-56-0 (Generic Ref)

Molecular Formula C₉H₁₁NS

Molecular Weight 165.26 g/mol

Role
Nucleophilic aromatic amine for SNAr /

Buchwald-Hartwig coupling

Target Moiety
Precursor to 3-(cyclopropylsulfonyl)phenyl

amine

Scientific Rationale: The "Cyclopropyl Effect" in
Kinase Inhibition
In CDK inhibitor design, the "tail" region of the molecule extends towards the solvent-

accessible region or the ribose binding pocket.

Hydrophobic Filling: The cyclopropyl group fills the hydrophobic pocket more effectively than

a methyl group due to its larger volume and rigid shape.

Metabolic Stability: The cyclopropyl ring is resistant to CYP450-mediated oxidation

compared to ethyl or isopropyl chains.

Electronic Modulation: The sulfur atom (in sulfide or sulfone form) acts as a hydrogen bond

acceptor (in sulfone form) interacting with backbone residues (e.g., Asp145 in CDK2).

Experimental Protocol: Synthesis & Coupling
Phase 1: Synthesis of 3-(Cyclopropylsulfanyl)aniline
Direct alkylation of thiols with cyclopropyl halides is kinetically disfavored due to the inability of

the cyclopropyl ring to undergo backside SN2 attack. The Chan-Lam coupling is the industry-

standard method.
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Reagents:

3-Aminothiophenol (1.0 equiv)

Cyclopropylboronic acid (2.0 equiv)

Copper(II) acetate [Cu(OAc)₂] (1.0 equiv)

2,2'-Bipyridine (1.0 equiv)

Sodium carbonate (Na₂CO₃) (2.0 equiv)

Solvent: 1,2-Dichloroethane (DCE) or Toluene

Step-by-Step Protocol:

Setup: In a round-bottom flask equipped with a drying tube (open to air is permissible for

Chan-Lam, but controlled O₂ is better), dissolve Cu(OAc)₂ (181 mg, 1 mmol) and 2,2'-

bipyridine (156 mg, 1 mmol) in DCE (10 mL). Stir for 15 min to form the blue complex.

Addition: Add 3-aminothiophenol (125 mg, 1 mmol), cyclopropylboronic acid (172 mg, 2

mmol), and Na₂CO₃ (212 mg, 2 mmol).

Reaction: Heat the mixture to 70°C under an air atmosphere (or O₂ balloon) for 12–18 hours.

Monitor by LCMS for the disappearance of the thiol (m/z 126) and formation of product (m/z

166).

Workup: Cool to RT. Filter through a pad of Celite to remove copper salts. Wash the pad with

EtOAc.

Purification: Concentrate the filtrate and purify via flash column chromatography

(Hexane/EtOAc gradient). The product is a pale yellow oil.

Phase 2: Coupling to CDK Scaffold (2,4-
Dichloropyrimidine)
This step attaches the aniline to the kinase hinge-binding core.
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Reagents:

2,4-Dichloropyrimidine (1.0 equiv)

3-(Cyclopropylsulfanyl)aniline (1.0 equiv)

Base: DIPEA (Diisopropylethylamine) (2.5 equiv)

Solvent: n-Butanol or Ethanol

Step-by-Step Protocol:

Mixing: Dissolve 2,4-dichloropyrimidine (149 mg, 1 mmol) in n-Butanol (5 mL).

Nucleophilic Attack: Add 3-(Cyclopropylsulfanyl)aniline (165 mg, 1 mmol) and DIPEA (0.44

mL, 2.5 mmol).

Reflux: Heat the reaction to 100°C for 4–6 hours. The reaction is regioselective for the C-4

position due to the activating effect of the pyrimidine nitrogens.

Isolation: Cool the mixture. The product often precipitates. Filter the solid and wash with cold

ethanol. If no precipitate forms, evaporate solvent and purify via silica chromatography.

Yield: Expect 70–85% yield of 2-chloro-N-(3-(cyclopropylsulfanyl)phenyl)pyrimidin-4-amine.

Phase 3: Oxidation to Sulfone (Optional but Common)
Most potent CDK inhibitors require the sulfone moiety.

Protocol:

Dissolve the sulfide intermediate in DCM/MeOH (1:1).

Add Oxone (2.5 equiv) dissolved in water dropwise at 0°C.

Stir at RT for 3 hours.

Quench with saturated NaHSO₃. Extract with DCM.
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Result: 3-(cyclopropylsulfonyl)phenyl derivative.

Pathway Visualization (Graphviz)
The following diagram illustrates the convergent synthesis pathway and the mechanism of

action.

Mechanism of Action
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Caption: Convergent synthesis of sulfone-based CDK inhibitors utilizing the Chan-Lam S-

cyclopropylation strategy.
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Issue Probable Cause Corrective Action

Low Yield in Chan-Lam Catalyst poisoning or moisture.

Use anhydrous solvents and

fresh Cu(OAc)₂. Ensure O₂

presence (open flask).

Regioisomer Mix (Phase 2) Reaction temperature too high.

Maintain 100°C. If C-2

substitution occurs, lower temp

to 60°C or change base to

Et₃N.

Over-oxidation
N-oxide formation on

pyrimidine.

Control oxidant equivalents

carefully (2.0–2.2 eq). Perform

at 0°C.

Sulfur Smell Residual unreacted thiol.
Wash organic layer with dilute

NaOH to remove acidic thiols.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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